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Executive Summary

Phosphinic acid, sodium salt, monohydrate, more commonly known as sodium
hypophosphite monohydrate (SHP), is a versatile and powerful reducing agent with significant
applications across various scientific and industrial domains. While its primary industrial use is
in electroless nickel-phosphorus (Ni-P) plating, its utility in modern organic synthesis is rapidly
expanding, offering environmentally benign alternatives to traditional reducing agents. This
guide provides a comprehensive technical overview of its properties, synthesis, core
mechanisms, and key applications, with a focus on protocols and insights relevant to research
and development professionals. We will explore its critical role in creating durable metal
coatings, its emerging prominence in catalyst-free reductive aminations, and its function as a
precursor in the synthesis of valuable organophosphorus compounds.

Compound Profile and Identification

Sodium hypophosphite (NaPOzHz, also known as sodium phosphinate) is the sodium salt of
hypophosphorous acid.[1] It is most commonly supplied and handled as the monohydrate
(NaHz2P02-H20), a white, odorless, crystalline solid that is highly soluble in water and easily
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absorbs moisture from the air.[1] Its stability, low toxicity, and ease of handling make it a
valuable reagent in both laboratory and industrial settings.[2]

Nomenclature and Physicochemical Properties

A summary of the key identification and physical properties is provided below.

Property Value Reference(s)

CAS Number 10039-56-2 (11131141

Molecular Formula NaH2PO2-H20 [41[5]

Molecular Weight 105.99 g/mol [11[4]5][6]
Sodium Phosphinate

Synonyms [1](7][8]
Monohydrate

White, odorless crystalline
Appearance [1][4]
powder or chunks

Highly soluble in water (~1000
Solubility g/L); soluble in ethanol, [11[4119]
glycerol, ethylene glycol

6.0 - 8.0 (50 g/L solution at

H 4][6
p 250C) [ ][ ]
] ] Decomposes upon heating
Melting Point [10]
(>200°C)
. Highly hygroscopic and
Hygroscopicity

deliquescent

Molecular Structure

The hypophosphite anion [H2PO2]~ features a central phosphorus atom with two direct P-H
bonds, one P=0 double bond, and one P-O single bond that forms the ionic bond with the
sodium cation. The monohydrate form incorporates one molecule of water into its crystal lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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